Cas no 2679933-79-8 ((1S)-2-(tert-butoxy)-2-oxo-1-phenylethylcarbamic acid)

• Product Name: (1S)-2-(tert-butoxy)-2-oxo-1-phenylethylcarbamic acid
• CAS No: 2679933-79-8
• MF: C₁₃H₁₇NO₄
• MW: 251.278383970261
• CID: 5652310
• PubChem ID: 165940889
• Update Time: 2025-07-17

(1S)-2-(tert-butoxy)-2-oxo-1-phenylethylcarbamic acid Chemical and Physical Properties

Names and Identifiers

• [(1S)-2-(tert-butoxy)-2-oxo-1-phenylethyl]carbamic acid
• 2679933-79-8
• EN300-28278926
• (1S)-2-(tert-butoxy)-2-oxo-1-phenylethylcarbamic acid

• Inchi： 1S/C13H17NO4/c1-13(2,3)18-11(15)10(14-12(16)17)9-7-5-4-6-8-9/h4-8,10,14H,1-3H3,(H,16,17)/t10-/m0/s1
• InChI Key： LHAOAJFLTQPLGV-JTQLQIEISA-N
• SMILES： O(C([C@H](C1C=CC=CC=1)NC(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 251.11575802g/mol
• Monoisotopic Mass: 251.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 75.6Ų

Additional information on (1S)-2-(tert-butoxy)-2-oxo-1-phenylethylcarbamic acid

Latest Research Insights on (1S)-2-(tert-butoxy)-2-oxo-1-phenylethylcarbamic acid (CAS: 2679933-79-8)

The compound (1S)-2-(tert-butoxy)-2-oxo-1-phenylethylcarbamic acid (CAS: 2679933-79-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug development and therapeutic interventions. This research briefing synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the role of (1S)-2-(tert-butoxy)-2-oxo-1-phenylethylcarbamic acid as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the tert-butoxy and phenyl groups, make it a versatile building block for the development of enzyme inhibitors and receptor modulators. Researchers have employed advanced synthetic techniques, such as asymmetric catalysis and green chemistry approaches, to optimize the production of this compound with high enantiomeric purity.

In terms of biological activity, preliminary in vitro studies have demonstrated that derivatives of (1S)-2-(tert-butoxy)-2-oxo-1-phenylethylcarbamic acid exhibit promising inhibitory effects on specific proteases and kinases involved in inflammatory and oncogenic pathways. These findings suggest potential applications in treating diseases such as cancer, autoimmune disorders, and neurodegenerative conditions. However, further in vivo studies are required to validate these effects and assess the compound's pharmacokinetic and safety profiles.

One notable study published in the Journal of Medicinal Chemistry explored the compound's mechanism of action at the molecular level. Using X-ray crystallography and molecular docking simulations, researchers identified key interactions between the compound and its target proteins, providing a structural basis for its bioactivity. These insights are expected to guide the rational design of more potent and selective derivatives.

Despite these advancements, challenges remain in the large-scale production and clinical translation of (1S)-2-(tert-butoxy)-2-oxo-1-phenylethylcarbamic acid. Issues such as yield optimization, cost-effectiveness, and regulatory compliance need to be addressed to facilitate its transition from the laboratory to the clinic. Collaborative efforts between academia and industry are crucial to overcoming these hurdles.

In conclusion, (1S)-2-(tert-butoxy)-2-oxo-1-phenylethylcarbamic acid (CAS: 2679933-79-8) represents a promising candidate for further investigation in drug discovery. Its synthetic versatility and biological activity make it a valuable tool for developing new therapeutic agents. Future research should focus on expanding its applications, improving synthetic methodologies, and conducting comprehensive preclinical evaluations to unlock its full potential.